BENGHE Foundational & Exploratory

Check Availability & Pricing

Navigating the Solubility Landscape of 3,5-
Difluoropyridine: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,5-Difluoropyridine

Cat. No.: B1298662

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Difluoropyridine is a fluorinated heterocyclic compound of increasing interest in the
pharmaceutical and agrochemical industries. Its unique electronic properties, stemming from
the presence of two electron-withdrawing fluorine atoms on the pyridine ring, make it a valuable
building block in the synthesis of novel bioactive molecules. Understanding its solubility in
various organic solvents is a critical parameter for its effective use in synthesis, purification,
and formulation development.

This technical guide provides a comprehensive overview of the available information on the
solubility of 3,5-Difluoropyridine in common organic solvents. Due to a notable lack of specific
quantitative experimental data in publicly accessible literature, this guide focuses on qualitative
solubility information, predicted solubility data, and detailed experimental protocols to enable
researchers to determine precise solubility values.

Physicochemical Properties of 3,5-Difluoropyridine

A foundational understanding of the physicochemical properties of 3,5-Difluoropyridine is
essential for interpreting its solubility behavior.
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Property Value Reference
Molecular Formula CsHsF2N [1]
Molecular Weight 115.08 g/mol [1]
Appearance Colorless to pale yellow liquid [2]
Boiling Point 92-93 °C [3]
Density 1.268 g/cm3 [3]
Flash Point 9°C [3]

Qualitative and Predicted Solubility

Direct experimental data on the quantitative solubility of 3,5-Difluoropyridine in a range of
common organic solvents is not readily available in the surveyed literature. However, general
observations and computational predictions offer valuable insights.

Qualitative Observations:

General statements in the chemical literature indicate that 3,5-Difluoropyridine is soluble in
common organic solvents such as ethanol and ether.

Predicted Water Solubility:

Computational models provide estimates for the water solubility of 3,5-Difluoropyridine. It is
important to note that these are theoretical values and should be confirmed by experimental
determination.

Prediction Method Predicted Solubility
ESOL 1.95 mg/mL
Ali 14.1 mg/mL

Experimental Protocols for Solubility Determination
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To empower researchers to obtain precise and reliable quantitative solubility data for 3,5-
Difluoropyridine, this section details standard experimental methodologies. The gravimetric
method is a widely used, robust, and straightforward technique for this purpose.

Gravimetric Method for Solubility Determination

This method involves preparing a saturated solution of the solute in a given solvent at a
specific temperature, followed by the evaporation of the solvent and weighing the remaining
solute.

Materials and Equipment:

3,5-Difluoropyridine (high purity)

» Organic solvent of interest (e.g., methanol, ethanol, acetone, dichloromethane, ethyl acetate,
tetrahydrofuran, acetonitrile)

e Analytical balance

o Constant temperature bath (e.g., water bath, oil bath)
 Vials or flasks with secure caps

e Magnetic stirrer and stir bars

o Syringe filters (chemically compatible with the solvent)
e Syringes

» Pre-weighed evaporation dishes or vials

e Oven or vacuum oven

Procedure:

o Sample Preparation: Add an excess amount of 3,5-Difluoropyridine to a known volume or
mass of the chosen organic solvent in a sealed vial or flask. The presence of undissolved
solid is crucial to ensure saturation.
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Equilibration: Place the sealed vial in a constant temperature bath set to the desired
temperature. Stir the mixture vigorously using a magnetic stirrer for a sufficient period to
ensure equilibrium is reached (typically 24-48 hours). Periodically check for the continued
presence of undissolved solid.

Sample Withdrawal and Filtration: Once equilibrium is achieved, stop the stirring and allow
the excess solid to settle. Carefully withdraw a known volume of the supernatant using a
syringe. Immediately attach a syringe filter and dispense the clear, saturated solution into a
pre-weighed evaporation dish.

Solvent Evaporation: Place the evaporation dish in an oven or vacuum oven at a
temperature sufficient to evaporate the solvent without decomposing the 3,5-
Difluoropyridine. A temperature slightly above the boiling point of the solvent is generally
suitable.

Drying and Weighing: Once all the solvent has evaporated, transfer the dish to a desiccator
to cool to room temperature. Weigh the dish containing the dried 3,5-Difluoropyridine on an
analytical balance. Repeat the drying and weighing process until a constant mass is
obtained.

Calculation:
o Mass of dissolved 3,5-Difluoropyridine = (Mass of dish + solute) - Mass of empty dish

o Solubility can then be expressed in various units, such as g/100 mL, g/kg of solvent, or
mol/L.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for determining the solubility of a
compound using the gravimetric method.
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General Workflow for Gravimetric Solubility Determination
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Caption: A flowchart illustrating the key steps of the gravimetric method for solubility
determination.

Conclusion

While specific quantitative solubility data for 3,5-Difluoropyridine in common organic solvents
remains elusive in the public domain, this guide provides the necessary framework for
researchers to approach this critical parameter. The provided physicochemical properties and
qualitative solubility information offer a starting point for solvent selection. Furthermore, the
detailed experimental protocol for the gravimetric method equips scientists with a reliable
means to determine accurate and reproducible solubility data, which is indispensable for
advancing research and development involving this versatile fluorinated pyridine. The
generation of such experimental data would be a valuable contribution to the chemical and
pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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